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Compound of Interest

Compound Name: Ko-3290

cat. No.: B1663841

For Research, Scientific, and Drug Development Professionals

This document provides guidance on the proper disposal procedures for Ko-3290, a [3-
adrenoceptor antagonist. The information herein is intended to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations.

Chemical Identification

¢ Name: Ko-3290

e CAS Number: 79848-61-6

e Molecular Formula: C1oH25N303

» Molecular Weight: 343.42 g/mol

1. Hazard Assessment and Safety Precautions

A specific Safety Data Sheet (SDS) for Ko-3290 (CAS 79848-61-6) was not immediately
available in the public domain. In the absence of a specific SDS, Ko-3290 should be handled
as a potentially hazardous substance. Researchers must exercise caution and adhere to
standard laboratory safety protocols.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: Laboratory coat.
2. General Disposal Principles

The disposal of chemical waste is regulated and must be performed in accordance with local,
state, and federal guidelines. The following are general principles for the disposal of research
chemicals like Ko-3290.

e Do Not Dispose Down the Drain: Never dispose of Ko-3290, or any solutions containing it,
down the sanitary sewer.

e Segregate Waste: Keep Ko-3290 waste separate from other chemical waste streams to
avoid unintended reactions.

o Proper Labeling: All waste containers must be clearly labeled with the full chemical name
("Ko-3290"), CAS number, and the words "Hazardous Waste."

» Use Appropriate Containers: Waste should be collected in a compatible, leak-proof container
with a secure lid.

3. Step-by-Step Disposal Procedure
» Waste Collection:

o Collect all waste materials containing Ko-3290, including unused product, contaminated
labware (e.g., pipette tips, vials), and cleaning materials, in a designated hazardous waste
container.

o For liquid waste, use a sealable container made of a material compatible with the solvents
used.

o For solid waste, use a clearly marked, sealable bag or container.
» Container Management:

o Keep the waste container closed at all times, except when adding waste.
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o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the Ko-
3290 waste.

o Provide the EHS department or contractor with all available information about the waste,
including the chemical name and CAS number.

4. Quantitative Data

Without a specific Safety Data Sheet, quantitative data regarding toxicity, flammability, and
reactivity are not available. The following table summarizes the known physical and chemical

properties.
Property Value
CAS Number 79848-61-6
Molecular Formula C19H25N303
Molecular Weight 343.42 g/mol

5. Experimental Protocols

Detailed experimental protocols for the use of Ko-3290 are not provided in this disposal guide.
Users should refer to their specific research protocols and conduct a thorough risk assessment
before beginning any work.

6. Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of Ko-3290.
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Start: Generation of Ko-3290 Waste

:

Wear Appropriate Personal Protective Equipment (PPE)

:

Segregate Ko-3290 Waste from Other Waste Streams

:

Collect Waste in a Labeled, Compatible, and Sealed Container

:

Store Waste Container in a Designated Secure Area

:

Contact Environmental Health & Safety (EHS) for Pickup

:

EHS/Licensed Contractor Transports for Final Disposal

:

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: General workflow for the proper disposal of Ko-3290.

Disclaimer: This information is provided as general guidance. Always consult with your
institution's Environmental Health and Safety department and refer to all applicable local, state,
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and federal regulations for specific disposal requirements.

 To cite this document: BenchChem. [Proper Disposal Procedures for Ko-3290]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663841#ko-3290-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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